Cas no 864759-56-8 (1-(2-bromobenzenesulfonyl)piperazine hydrochloride)

• Product Name: 1-(2-bromobenzenesulfonyl)piperazine hydrochloride
• CAS No: 864759-56-8
• MF: C₁₀H₁₄BrClN₂O₂S
• MW: 341.652359485626
• MDL: MFCD08064298
• CID: 718737
• PubChem ID: 17999128
• Update Time: 2025-04-19

1-(2-bromobenzenesulfonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((2-Bromophenyl)sulfonyl)piperazine hydrochloride
• 1-(2-bromophenyl)sulfonylpiperazine,hydrochloride
• 4-(2-BROMO-BENZENESULFONYL)-PIPERAZINE HYDROCHLORIDE
• Piperazine,1-[(2-bromophenyl)sulfonyl]-, hydrochloride (1:1)
• 1-(2-bromobenzenesulfonyl)piperazine hydrochloride
• DTXSID60592214
• CS-0269478
• EN300-30171
• A841668
• 864759-56-8
• 1-(2-bromophenyl)sulfonylpiperazine hydrochloride
• 1-(2-bromophenyl)sulfonylpiperazine;hydrochloride
• 1-((2-Bromophenyl)sulfonyl)piperazinehydrochloride
• 4-(2-Bromo- benzenesulfonyl)- piperazine hydrochloride
• MFCD08064298
• 1-(2-Bromobenzene-1-sulfonyl)piperazine--hydrogen chloride (1/1)
• FT-0655746
• AKOS015897653
• G19687

• MDL： MFCD08064298
• Inchi： 1S/C10H13BrN2O2S.ClH/c11-9-3-1-2-4-10(9)16(14,15)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H
• InChI Key： UETXYKQXOZWIKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CCNCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 339.96500
• Monoisotopic Mass: 339.96479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 3.19250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides